N-(2-chloro-4-fluorophenyl)-2-(3-(3,4-dimethylphenyl)-6-oxopyridazin-1(6H)-yl)acetamide

• IUPAC Name: N-(2-chloro-4-fluorophenyl)-2-[3-(3,4-dimethylphenyl)-6-oxopyridazin-1-yl]acetamide
• InChI: InChI=1S/C20H17ClFN3O2/c1-12-3-4-14(9-13(12)2)17-7-8-20(27)25(24-17)11-19(26)23-18-6-5-15(22)10-16(18)21/h3-10H,11H2,1-2H3,(H,23,26)
• InChI Key: ILMYILZNROSOCN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C2=NN(C(=O)C=C2)CC(=O)NC3=C(C=C(C=C3)F)Cl)C
• Molecular Formula: C20H17ClFN3O2
• Molecular Weight: 385.8 g/mol

Description

N-(2-chloro-4-fluorophenyl)-2-(3-(3,4-dimethylphenyl)-6-oxopyridazin-1(6H)-yl)acetamide is a useful research compound. Its molecular formula is C20H17ClFN3O2 and its molecular weight is 385.82. The purity is usually 95%.
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Scientific Research Applications

Anti-Inflammatory Activity

• Certain derivatives of N-(3-chloro-4-flurophenyl)-2-(5-((3-(4-hydroxy-2, 2-dimethyl-2,3-dihydrobenzofuran-5-yl)-1-phenyl-1H-pyrazol-4-yl)methylene)-4-oxo-2-thioxothiazolidin-3-yl) acetamide have been synthesized and shown to possess significant anti-inflammatory activity. Among these compounds, some demonstrated particularly notable anti-inflammatory effects (Sunder & Maleraju, 2013).

Potential Pesticide Properties

• N-derivatives of similar compounds have been characterized for potential pesticide applications. Their structures were confirmed using X-ray powder diffraction, and these compounds have been identified as promising candidates for pesticide use (Olszewska, Tarasiuk, & Pikus, 2011).

Chemical Synthesis and Characterization

• Various studies have focused on the chemical synthesis and characterization of related N-(2,6-dimethylphenyl) acetamide derivatives. These studies provide insights into the molecular structure and potential applications of these compounds (Ding et al., 2006).

Herbicide Analysis

• The compound has also been studied in the context of herbicide analysis. Methods have been developed to detect and analyze related herbicides and their degradation products in natural water, underscoring the environmental relevance of these compounds (Zimmerman, Schneider, & Thurman, 2002).

Potential as Thrombin Inhibitors

• Some acetamide derivatives have been investigated for their potential as thrombin inhibitors, highlighting a possible therapeutic application in blood coagulation disorders (Lee et al., 2007).